Connectivity Isomerism: C–C vs. C–N Pyrimidine Attachment Drives LogP Shift
The target compound (CAS 1341690-53-6) and its closest connectivity isomer, (5-bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2), share the identical molecular formula (C₈H₁₂BrN₃) and molecular weight (230.11 g·mol⁻¹) but differ fundamentally in atom connectivity: the target has a C–C bond between the pyrimidine C-2 and the α-carbon bearing the amine, whereas the isomer has a C–N bond directly linking the pyrimidine C-2 to the amine nitrogen . This connectivity difference is definitively established by InChI comparison (target InChI: InChI=1S/C8H12BrN3/c1-5(2)7(10)8-11-3-6(9)4-12-8; isomer InChI: InChI=1S/C8H12BrN3/c1-6(2)3-10-8-11-4-7(9)5-12-8) and results in a computed LogP difference of approximately 0.49 units (1.82 for the target vs. 2.31 for the isomer ) .
| Evidence Dimension | Computed LogP (lipophilicity) |
|---|---|
| Target Compound Data | LogP = 1.82 (computed, Fluorochem listing); 1 asymmetric atom (Fsp³ = 0.5); C–C connectivity to pyrimidine C-2; primary α-branched amine |
| Comparator Or Baseline | (5-Bromopyrimidin-2-yl)-isobutylamine (CAS 1368446-55-2): LogP = 2.307 (computed, Bidepharm/Leyan listing); 0 asymmetric atoms; C–N connectivity to pyrimidine C-2; secondary aniline-type amine |
| Quantified Difference | ΔLogP ≈ 0.49 units (target more hydrophilic); connectivity type differs (C–C vs. C–N); 1 vs. 0 chiral centers |
| Conditions | Computed LogP values from vendor technical datasheets; InChI structural confirmation |
Why This Matters
A LogP difference of ~0.5 units can significantly alter compound library ADME profiles in drug discovery, while the connectivity difference (primary α-branched amine vs. secondary aniline) dictates orthogonal derivatization chemistry—making these isomers non-substitutable in parallel synthesis workflows.
